Cas no 1060661-55-3 (5-Acetamido-2-methylphenylboronic Acid)

• Product Name: 5-Acetamido-2-methylphenylboronic Acid
• CAS No: 1060661-55-3
• MF: C₉H₁₂BNO₃
• MW: 193.007482528687
• MDL: MFCD11053867
• CID: 840049
• PubChem ID: 10511971
• Update Time: 2025-04-19

5-Acetamido-2-methylphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (5-Acetamido-2-methylphenyl)boronic acid
• 5-Acetamido-2-methylphenylboronic acid
• (5-Acetamido-2-methylphenyl)boronicacid
• F86459
• DTXSID30441028
• AKOS006308402
• CS-0174864
• SCHEMBL3323005
• 1060661-55-3
• BS-25731
• MFCD11053867
• 5-Acetamido-2-methylphenylboronic Acid

• MDL： MFCD11053867
• Inchi： 1S/C9H12BNO3/c1-6-3-4-8(11-7(2)12)5-9(6)10(13)14/h3-5,13-14H,1-2H3,(H,11,12)
• InChI Key： YJBSHDWYEWWMNT-UHFFFAOYSA-N
• SMILES： OB(C1C=C(C=CC=1C)NC(C)=O)O

Computed Properties

• Exact Mass: 193.09100
• Monoisotopic Mass: 193.0910234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (6 g/l) (25 º C),
• PSA: 69.56000
• LogP: -0.29380